N-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)-4-(N,N-dimethylsulfamoyl)benzamide

• IUPAC Name: N-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)-4-(dimethylsulfamoyl)benzamide
• InChI: InChI=1S/C16H18N4O3S/c1-20(2)24(22,23)12-8-6-11(7-9-12)16(21)19-15-13-4-3-5-14(13)17-10-18-15/h6-10H,3-5H2,1-2H3,(H,17,18,19,21)
• InChI Key: NVSOKTWYFPUSDX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC=NC3=C2CCC3
• Molecular Formula: C16H18N4O3S
• Molecular Weight: 346.4 g/mol

Description

N-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)-4-(N,N-dimethylsulfamoyl)benzamide is a useful research compound. Its molecular formula is C16H18N4O3S and its molecular weight is 346.41. The purity is usually 95%.
BenchChem offers high-quality N-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)-4-(N,N-dimethylsulfamoyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)-4-(N,N-dimethylsulfamoyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Researchers have developed numerous derivatives of the core chemical structure, focusing on their synthesis and structural characterization. For instance, the synthesis and characterization of novel compounds derived from pyrimidine have been extensively studied, demonstrating various methodologies for creating derivatives with potential biological activities. These efforts include the development of compounds with enhanced antibacterial and antioxidant activities, as well as compounds designed for specific applications in cancer treatment and other diseases. Notably, the structural analysis and optimization are key aspects of this research, aiming to identify compounds with desirable properties for further development (Maheswaran et al., 2012).

Biological Activities

Several studies have focused on evaluating the biological activities of these compounds, including their potential as anticancer, anti-inflammatory, antimicrobial, and antifungal agents. For example, novel pyrazolopyrimidines derivatives have been synthesized and assessed for their anticancer and anti-5-lipoxygenase activities, demonstrating the potential for developing new therapeutic agents based on these compounds (Rahmouni et al., 2016). Furthermore, the antimicrobial activities of new pyridothienopyrimidines and pyridothienotriazines have been investigated, highlighting the versatility of the core chemical structure in addressing various microbial threats (Abdel-rahman et al., 2002).

Supramolecular Assemblies

The chemical structure also serves as a foundation for developing supramolecular assemblies with potential applications in materials science and nanotechnology. Research into crown-containing hydrogen-bonded supramolecular assemblies showcases the ability of pyrimidine derivatives to form complex structures with unique properties, which could be harnessed for various technological applications (Fonari et al., 2004).